Cas no 1805088-02-1 (3-Cyano-4-(difluoromethyl)-5-hydroxy-2-methylpyridine)

• Product Name: 3-Cyano-4-(difluoromethyl)-5-hydroxy-2-methylpyridine
• CAS No: 1805088-02-1
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4914850
• Update Time: 2025-05-25

3-Cyano-4-(difluoromethyl)-5-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-5-hydroxy-2-methylpyridine

• Inchi： 1S/C8H6F2N2O/c1-4-5(2-11)7(8(9)10)6(13)3-12-4/h3,8,13H,1H3
• InChI Key： BMNYRSXYZZSENE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C)C=1C#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 1.2
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-4-(difluoromethyl)-5-hydroxy-2-methylpyridine

Comprehensive Overview of 3-Cyano-4-(difluoromethyl)-5-hydroxy-2-methylpyridine (CAS No. 1805088-02-1)

3-Cyano-4-(difluoromethyl)-5-hydroxy-2-methylpyridine (CAS No. 1805088-02-1) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique cyano, difluoromethyl, and hydroxy functional groups, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and heterocyclic compounds.

The structural features of 3-Cyano-4-(difluoromethyl)-5-hydroxy-2-methylpyridine contribute to its reactivity and stability, making it a promising candidate for further derivatization. The presence of the difluoromethyl group is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of pharmaceutical agents. This has led to a surge in interest among chemists and biologists seeking to develop next-generation small-molecule therapeutics and agrochemicals.

In recent years, the demand for fluorinated pyridine derivatives like 3-Cyano-4-(difluoromethyl)-5-hydroxy-2-methylpyridine has grown exponentially, driven by their applications in drug discovery and crop protection. The compound's ability to act as a building block for more complex structures aligns with current trends in fragment-based drug design and green chemistry. Its synthesis and optimization are frequently discussed in academic literature, reflecting its importance in modern medicinal chemistry.

One of the key advantages of 3-Cyano-4-(difluoromethyl)-5-hydroxy-2-methylpyridine is its compatibility with various cross-coupling reactions, which are essential for constructing diverse molecular architectures. This property has made it a focal point in studies aimed at developing kinase inhibitors and antimicrobial agents. Additionally, its hydrogen-bonding capacity due to the hydroxy group further expands its utility in designing molecules with specific target interactions.

From an industrial perspective, the scalable synthesis of 3-Cyano-4-(difluoromethyl)-5-hydroxy-2-methylpyridine is a topic of ongoing research. Innovations in catalytic processes and solvent-free reactions have been explored to improve yield and reduce environmental impact. These advancements are particularly relevant given the increasing emphasis on sustainable chemistry and cost-effective production methods in the chemical industry.

The compound's role in material science is also being investigated, with potential applications in the development of organic electronic materials and fluorescent probes. Its electron-withdrawing cyano group and fluorine atoms contribute to unique electronic properties, making it a candidate for advanced functional materials. This multidisciplinary relevance underscores the importance of 1805088-02-1 in both academic and industrial settings.

As the scientific community continues to explore the full potential of 3-Cyano-4-(difluoromethyl)-5-hydroxy-2-methylpyridine, its applications are expected to expand further. Whether in the realm of drug discovery, agrochemical innovation, or material engineering, this compound represents a cornerstone of modern synthetic chemistry. Its versatility and adaptability make it a subject of enduring interest for researchers worldwide.